3-(4-methoxyphenyl)-5-{[(4-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methoxyphenyl)-5-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C13H13N5O2S/c1-18-8-14-16-13(18)21-7-11-15-12(17-20-11)9-3-5-10(19-2)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key: OGNOSWUQIMGPKM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC2=NC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C13H13N5O2S
• Molecular Weight: 303.34 g/mol

Description

The compound belongs to the broader family of 1,2,4-oxadiazoles, which are known for their wide range of biological activities and applications in material science due to their high-energy molecular structure. The specific compound incorporates structural features that make it a candidate for further exploration in various fields of chemistry and pharmacology.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives often involves cyclization of hydrazides and the use of various catalysts to achieve the desired molecular framework. Studies have detailed the synthesis of similar compounds by cyclization of substituted benzoic acid N'-hydrazides, employing conditions that favor the formation of the 1,2,4-oxadiazole ring structure (Rai et al., 2009). These methodologies underscore the versatile approaches to constructing the oxadiazole core, a crucial element in the target compound.

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives has been extensively studied through various spectroscopic techniques such as NMR, IR, MS, and, in some cases, X-ray crystallography. These studies reveal the intricate arrangements of atoms within the molecules and their electronic configurations, which are pivotal in determining their reactivity and interactions with biological targets. For instance, the crystal structure analysis of related compounds provides insights into their geometrical configurations, which can influence their biological activities (Dong & Wang, 2005).